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Compound of Interest

Compound Name: Aurein 1.1

Cat. No.: B15135798 Get Quote

Essential procedures for the safe handling, storage, and disposal of the antimicrobial peptide

Aurein 1.1 are critical for ensuring laboratory safety and research integrity. This guide provides

detailed operational and logistical information for researchers, scientists, and drug

development professionals. While a specific Safety Data Sheet (SDS) for Aurein 1.1 is not

publicly available, this document synthesizes established best practices for handling similar

peptides and general laboratory chemicals to provide a robust safety framework.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with Aurein 1.1, particularly in its lyophilized powder form, a comprehensive

approach to personal protection is paramount to minimize exposure risk. The following table

summarizes the recommended PPE and engineering controls.
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Control Type Equipment/Practice Purpose

Engineering Controls Chemical Fume Hood

To be used when weighing or

reconstituting the lyophilized

powder to control airborne

particulates.

Safety Shower & Eyewash

Station

Must be readily accessible in

case of accidental exposure.

Personal Protective Equipment

(PPE)

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne powder.[1]

Hand Protection Nitrile gloves

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection Dust mask or respirator

Recommended when handling

larger quantities of lyophilized

powder outside of a fume hood

to prevent inhalation.[1]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe handling of Aurein 1.1. The following diagram

outlines the key steps from receiving the peptide to its final disposal.
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Workflow for the safe handling of Aurein 1.1.
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Experimental Protocols: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the arrival date and batch number in your laboratory inventory.

Store the lyophilized peptide in a tightly sealed container at -20°C or -80°C for long-term

stability.

2. Reconstitution of Lyophilized Aurein 1.1:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation.

Perform all weighing and initial reconstitution steps within a chemical fume hood to minimize

inhalation of the powder.

To prepare a stock solution, dissolve the peptide in a small amount of a suitable solvent,

such as sterile distilled water or an appropriate buffer. Sonication can aid in dissolving the

peptide.

For peptides that are difficult to dissolve, a small amount of an organic solvent like DMSO

may be used, followed by dilution in an aqueous buffer.

3. Handling of Aurein 1.1 Solutions:

Always wear appropriate PPE when handling solutions containing Aurein 1.1.

Avoid creating aerosols.

If working with cell cultures, ensure the final concentration of any organic solvent is not

cytotoxic.

Disposal Plan
Proper disposal of Aurein 1.1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Unused Peptide: Unwanted or expired Aurein 1.1 should be disposed of as chemical waste

in accordance with local, state, and federal regulations. Do not discard down the drain.

Contaminated Materials: All materials that have come into contact with Aurein 1.1, such as

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container.

Decontamination: Decontaminate work surfaces with a suitable cleaning agent after handling

the peptide.

Given that Aurein 1.1 is an antimicrobial peptide, its effects on aquatic life are unknown,

reinforcing the importance of proper disposal to avoid release into the environment. Always

consult your institution's environmental health and safety department for specific guidance on

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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